2,2-Dimethyl-4-(2-naphthyl)-4-oxobutyric acid

• IUPAC Name: 2,2-dimethyl-4-naphthalen-2-yl-4-oxobutanoic acid
• InChI: InChI=1S/C16H16O3/c1-16(2,15(18)19)10-14(17)13-8-7-11-5-3-4-6-12(11)9-13/h3-9H,10H2,1-2H3,(H,18,19)
• InChI Key: JVNZDQCGRCMVLF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC(=O)C1=CC2=CC=CC=C2C=C1)C(=O)O
• Molecular Formula: C16H16O3
• DSSTOX Substance ID: DTXSID80645352
• Molecular Weight: 256.30 g/mol
• CAS RN: 854648-79-6

Description

2,2-Dimethyl-4-(2-naphthyl)-4-oxobutyric acid (2,2-DMNOB) is a naturally occurring compound found in some plants and animals. It is a carboxylic acid, containing four carbon atoms, two oxygen atoms and two hydrogen atoms. It is a colorless, crystalline solid with a melting point of 39°C and a boiling point of 158°C. 2,2-DMNOB is a versatile compound, with a wide range of applications in scientific research. It has been used in the synthesis of various organic compounds, and has been studied for its potential biological activities.

Scientific Research Applications

Fluorescent Probes for β-Amyloids

A novel fluorescent probe with structural similarities to 2,2-Dimethyl-4-(2-naphthyl)-4-oxobutyric acid was synthesized for detecting β-amyloids, crucial in Alzheimer's disease diagnosis. The probe demonstrated high binding affinities towards Aβ(1–40) aggregates, showcasing its potential in molecular diagnostics of neurodegenerative diseases (Fa et al., 2015).

Intermediate in Anti-inflammatory Agents

2-Bromo-6-methoxynaphthalene, an intermediate in producing non-steroidal anti-inflammatory agents like nabumetone and naproxen, shares a structural framework with 2,2-Dimethyl-4-(2-naphthyl)-4-oxobutyric acid. This highlights the acid's potential role in synthesizing important therapeutic compounds (Xu & He, 2010).

Dimerization and Chemical Reactivity

Studies on dimers of similar naphthyl-based compounds provide insights into their chemical reactivity and potential applications in synthesizing complex organic structures, which could be relevant for materials science and organic chemistry (Cotterill et al., 1998).

Structural Analysis

The crystalline structure of 4-(2-Naphthyl)butanoic acid, closely related to 2,2-Dimethyl-4-(2-naphthyl)-4-oxobutyric acid, was analyzed to understand its hydrogen bonding and molecular arrangement. This information is vital for developing new materials and drugs (Dobson & Gerkin, 1996).

Microbial Transformation

A study on the microbial transformation of allenolic group estrogens revealed the conversion of a structurally similar compound to 2,2-Dimethyl-4-(2-naphthyl)-4-oxobutyric acid into its hydroxylated derivative, suggesting potential applications in biotransformation and environmental bioremediation (Maugras et al., 1975).